2-(2-methoxyphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[1-methyl-5-(morpholine-4-carbonyl)-2-oxopyridin-3-yl]acetamide
• InChI: InChI=1S/C20H23N3O6/c1-22-12-14(19(25)23-7-9-28-10-8-23)11-15(20(22)26)21-18(24)13-29-17-6-4-3-5-16(17)27-2/h3-6,11-12H,7-10,13H2,1-2H3,(H,21,24)
• InChI Key: AUOPHNFDLWKYNG-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C(C1=O)NC(=O)COC2=CC=CC=C2OC)C(=O)N3CCOCC3
• Molecular Formula: C20H23N3O6
• Molecular Weight: 401.4 g/mol
• CAS No.: 1207037-79-3

Description

2-(2-methoxyphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide is a potent and selective small molecule inhibitor of Phosphoinositide 3-Kinase (PI3K), a critical signaling node in the PI3K/Akt/mTOR pathway. This pathway is frequently dysregulated in a wide array of cancers, driving cell proliferation, survival, and metabolic reprogramming. The compound is a key analogue of the clinical candidate ZSTK474 , sharing its morpholinopyrimidine core structure designed for high affinity binding to the ATP-binding site of class I PI3K isoforms. Its primary research value lies in the investigation of oncogenic signaling, where it is used to suppress pathway activity and study the subsequent effects on tumor cell growth, apoptosis, and sensitivity to other therapeutic agents. By specifically targeting this pathway, researchers can elucidate the molecular mechanisms of carcinogenesis and validate the PI3K pathway as a therapeutic target in various preclinical models, including cell lines and patient-derived xenografts. This makes it an essential tool for chemical biology and translational oncology research aimed at developing novel targeted cancer therapies. This product is For Research Use Only and is not intended for diagnostic or therapeutic procedures.

Biological Activity

The compound 2-(2-methoxyphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide is a complex organic molecule that belongs to the category of morpholine derivatives. Its unique structure and functional groups suggest potential biological activities, particularly in medicinal chemistry. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

This compound can be classified based on its structural components:

• Morpholine Ring : A six-membered ring containing both oxygen and nitrogen, contributing to its diverse chemical properties.
• Methoxyphenol Moiety : This part of the molecule may influence its interaction with biological targets.

The molecular formula is $C_{18}H_{22}N_{3}O_{4}$, and it has a molecular weight of approximately 358.39 g/mol.

The biological activity of 2-(2-methoxyphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide is primarily attributed to its interactions with neurotransmitter systems. Preliminary studies indicate that it may influence serotonin and norepinephrine levels in the brain, which are critical for mood regulation and anxiety disorders.

Potential Targets

The compound may interact with various biological targets:

• Neurotransmitter Transporters : Potential modulation of serotonin and norepinephrine transporters.
• Enzymatic Inhibition : Possible inhibition of cyclooxygenase (COX) enzymes, similar to other methoxyphenolic compounds .

Biological Activity Studies

Several studies have investigated the biological activities associated with this compound:

Antioxidant Activity

Research indicates that derivatives of methoxyphenols possess antioxidant properties. For example, 2-methoxyphenol has been shown to exhibit significant radical-scavenging activity, which may extend to related compounds like the one .

Cytotoxicity

In vitro studies have assessed the cytotoxic effects of similar compounds against various cancer cell lines. The cytotoxicity was evaluated using the MTT assay, revealing varying degrees of effectiveness against different tumor types. While specific data for this compound is limited, related structures have shown promise in anticancer activity .

Case Studies

• Study on COX Inhibition : A study examined various 2-methoxyphenols for their ability to inhibit COX enzymes, demonstrating that certain derivatives could significantly reduce COX-2 expression in inflammatory models . This suggests a potential anti-inflammatory role for 2-(2-methoxyphenoxy)-N-(1-methyl-5-(morpholine-4-carbonyl)-2-oxo-1,2-dihydropyridin-3-yl)acetamide.
• Neurotransmitter Modulation : Another investigation focused on compounds with similar structures that modulate neurotransmitter levels. These studies indicated that such compounds could be beneficial in treating mood disorders by enhancing serotonin and norepinephrine signaling pathways.

Data Summary Table

Property	Value
Molecular Formula	C₁₈H₂₂N₃O₄
Molecular Weight	358.39 g/mol
Antioxidant Activity	Moderate (based on methoxyphenol derivatives)
Cytotoxicity	Variable (dependent on structure)
COX Inhibition	Potentially significant

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Morpholine/Acetamide Moieties

Compound Name/ID	Key Structural Features	Synthesis Highlights	Biological Activity/Notes	Reference
2-(4-Acetyl-6,6-dimethyl-2-oxomorpholin-3-yl)-N-(4-isopropylphenyl)acetamide ()	Morpholinone ring, acetyl group, isopropylphenyl	Acetylation with Na₂CO₃/acetyl chloride in CH₂Cl₂; 58% yield	Not reported, but morpholine derivatives often target kinases or GPCRs
2-(4-((2,4-Dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N-substituted acetamides ()	Thiazolidinedione, methoxyphenoxy, variable R-groups	K₂CO₃/DMF-mediated coupling; TLC monitoring	Hypoglycemic activity in mice (e.g., 3c: 430.2 [M+1])
AZ257 ()	Dihydropyridine core, bromophenyl, furyl substituents	Not detailed	Structural similarity to calcium channel modulators

Key Observations :

• Synthesis: The target compound likely shares synthetic steps (e.g., nucleophilic acyl substitution) with ’s morpholinone derivatives but diverges in purification methods (e.g., gradient chromatography vs. recrystallization) .

Pharmacokinetic and Physicochemical Comparisons

Property	Target Compound	2-(4-Acetyl...acetamide ()	3c ()
Molecular Weight	~450 (estimated)	347 (M+H)	430.2 (M+1)
Solubility	Moderate (morpholine enhances aqueous solubility)	Low (lipophilic isopropylphenyl group)	Moderate (polar thiazolidinedione moiety)
Metabolic Stability	High (steric hindrance from methyl-dihydropyridinone)	Moderate (acetyl group prone to hydrolysis)	Low (thiazolidinedione may undergo redox)

Spectroscopic Comparisons :

• ¹H NMR: The target’s 2-methoxyphenoxy group would resonate near δ 3.8–7.5 ppm (cf. δ 3.8 for -OCH₃ in ) .
• MS : Expected [M+H]⁺ ~450–470, similar to ’s 347 (M+H) but heavier due to morpholine-carbonyl .

Functional Group Impact on Bioactivity

• Morpholine vs. Thiazolidinedione : Morpholine’s carbonyl may engage in hydrogen bonding with targets like proteases, whereas thiazolidinedione in activates PPARγ receptors .
• 2-Methoxyphenoxy vs.

Q & A

Q. What are the common synthetic routes for preparing this compound, and what key reaction conditions are required?

The synthesis typically involves multi-step protocols, including condensation reactions and functional group modifications. For example:

• Step 1 : Coupling of methoxyphenoxy acetic acid derivatives with dihydropyridine precursors using dimethylformamide (DMF) as a solvent and potassium carbonate as a base to facilitate nucleophilic substitution .
• Step 2 : Introduction of the morpholine carbonyl group via carbodiimide-mediated coupling under anhydrous conditions .
• Key Conditions : Reaction temperatures (25–80°C), pH control, and inert atmospheres (e.g., nitrogen) to prevent oxidation of the dihydropyridine ring .

Q. Which analytical techniques are critical for confirming structural integrity and purity during synthesis?

• Nuclear Magnetic Resonance (NMR) : Essential for verifying substituent positions (e.g., methoxy protons at δ 3.8 ppm in $^1$H NMR) and dihydropyridine tautomerism .
• Mass Spectrometry (MS) : Validates molecular weight (e.g., observed m/z 430.2 [M+1] in ESI-MS) .
• Thin-Layer Chromatography (TLC) : Monitors reaction progress and intermediate purity .

Q. What are the key functional groups influencing physicochemical properties and reactivity?

• Methoxyphenoxy Group : Enhances lipophilicity and π-π stacking with aromatic residues in target proteins .
• Morpholine Carbonyl : Improves solubility via hydrogen bonding and modulates metabolic stability .
• Dihydropyridine Core : Prone to oxidation, requiring stabilization via electron-withdrawing substituents .

Advanced Research Questions

Q. How can researchers optimize the dihydropyridine and morpholine carbonyl groups to enhance target selectivity?

• Structure-Activity Relationship (SAR) Strategies :

• Replace the morpholine ring with piperazine or thiomorpholine to alter steric and electronic profiles .
• Introduce electron-donating groups (e.g., methyl) to the dihydropyridine ring to stabilize the 1,2-dihydro tautomer, enhancing binding affinity .
  • Methodology : Use in vitro assays (e.g., enzyme inhibition) paired with molecular docking to validate modifications .

Q. What computational methods predict interactions between this compound and biological targets?

• Molecular Docking : Identifies binding modes with enzymes (e.g., kinases) by simulating interactions between the morpholine carbonyl and catalytic lysine residues .
• Molecular Dynamics (MD) Simulations : Assesses stability of ligand-target complexes under physiological conditions (e.g., solvation effects on dihydropyridine) .

Q. How can contradictions in biological activity data across assay models be resolved?

• Cross-Validation : Compare results from cell-free (e.g., enzyme inhibition) and cell-based assays (e.g., cytotoxicity) to distinguish target-specific effects from off-target interactions .
• Data Normalization : Account for variables like cell line heterogeneity (e.g., metabolic enzyme expression differences) using statistical tools like ANOVA .

Q. What strategies improve metabolic stability of the morpholine carbonyl group without compromising bioactivity?

• Bioisosteric Replacement : Substitute morpholine with oxazolidinone to reduce oxidative metabolism while retaining hydrogen-bonding capacity .
• Cyclization : Convert the morpholine ring into a rigid bicyclic structure (e.g., tetrahydroisoquinoline) to block cytochrome P450-mediated degradation .

Methodological Recommendations

• Synthetic Challenges : Use microwave-assisted synthesis to accelerate condensation steps and reduce side products .
• Data Reproducibility : Adopt standardized protocols for NMR sample preparation (e.g., deuterated chloroform for consistent shifts) .